Cas no 53904-98-6 (13-ethyl-9-methoxy-1a,4,5,10,11,12,13,13a-octahydro-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole)

13-ethyl-9-methoxy-1a,4,5,10,11,12,13,13a-octahydro-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole structure
53904-98-6 structure
Product Name:13-ethyl-9-methoxy-1a,4,5,10,11,12,13,13a-octahydro-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole
CAS No:53904-98-6
MF:C20H26N2O2
MW:326.432645320892
CID:1588593
Update Time:2024-03-01

13-ethyl-9-methoxy-1a,4,5,10,11,12,13,13a-octahydro-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 13-ethyl-9-methoxy-1a,4,5,10,11,12,13,13a-octahydro-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole
    • 2H-3,13-Methanooxireno[9,10]azacycloundecino[5,4-b]indole, 13-ethyl-1a,4,5,10,11,12,13,13a-octahydro-9-methoxy-, (1aR,13S,13aS)-
    • Inchi: 1S/C20H26N2O2/c1-3-20-9-7-15-13(8-10-22(12-20)11-17-19(20)24-17)14-5-4-6-16(23-2)18(14)21-15/h4-6,17,19,21H,3,7-12H2,1-2H3/t17-,19-,20+/m1/s1
    • InChI Key: NQTJOYVQYNTTED-RLLQIKCJSA-N
    • SMILES: N1C2=C(C=CC=C2OC)C2CCN3C[C@@](CC)([C@]4([H])O[C@]4([H])C3)CCC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • XLogP3: 2.19
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